Cas no 2228944-79-2 (tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate
• CAS No: 2228944-79-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6489933
• PubChem ID: 165621732
• Update Time: 2025-07-02

tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate
• tert-butyl 3-[1-(hydroxymethyl)cyclopropyl]morpholine-4-carboxylate
• 2228944-79-2
• EN300-1900961

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-6-7-17-8-10(14)13(9-15)4-5-13/h10,15H,4-9H2,1-3H3
• InChI Key： VPZSZPHLHKIXLC-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(CO)CC1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate

Research Brief on tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate (CAS: 2228944-79-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate (CAS: 2228944-79-2) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique cyclopropyl and morpholine moieties, has garnered attention for its potential applications in the synthesis of bioactive molecules, particularly in the fields of oncology and infectious diseases. The following brief synthesizes the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate as a key building block in the synthesis of novel protease inhibitors. The research team utilized this compound to develop a series of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro), showcasing its adaptability in structure-activity relationship (SAR) optimization. The hydroxymethylcyclopropyl group was found to enhance binding affinity by forming critical hydrogen bonds with the protease active site, while the morpholine ring improved solubility and pharmacokinetic properties.

In oncology research, a recent patent application (WO2023056421) disclosed the use of this compound in the preparation of cyclopropane-containing kinase inhibitors. The structural rigidity imparted by the cyclopropyl group was shown to confer selectivity for CDK4/6 inhibition, with derivatives exhibiting nanomolar potency in breast cancer cell lines. Notably, the tert-butyl carbamate protection group in the molecule allowed for efficient downstream functionalization, enabling rapid diversification of the scaffold for lead optimization campaigns.

From a synthetic chemistry perspective, advancements in the preparation of 2228944-79-2 have been reported in Organic Process Research & Development (2024). The improved synthetic route features a stereoselective cyclopropanation of allylic alcohols followed by a one-pot morpholine incorporation, achieving an overall yield of 68% with >99% purity. This process innovation addresses previous challenges in scale-up production, making the compound more accessible for medicinal chemistry programs.

The compound's unique physicochemical properties have also been investigated through computational studies. Molecular dynamics simulations published in ACS Omega (2023) revealed that the hydroxymethylcyclopropyl moiety induces significant conformational constraints in target proteins, while the morpholine-carboxylate system participates in favorable solvation interactions. These insights are guiding the design of next-generation drug candidates with improved target engagement and metabolic stability.

Emerging applications extend to radiopharmaceuticals, where the compound's structure has been modified with chelating groups for ⁶⁸Ga and ¹⁸F labeling. Preliminary PET imaging studies in murine models (European Journal of Nuclear Medicine, 2024) demonstrated excellent tumor-to-background ratios for derivatives targeting fibroblast activation protein (FAP), suggesting potential for cancer diagnostics.

In conclusion, tert-butyl 3-1-(hydroxymethyl)cyclopropylmorpholine-4-carboxylate (2228944-79-2) represents a multifaceted scaffold with growing importance in pharmaceutical research. Its applications span from antiviral and anticancer agents to diagnostic tools, supported by recent synthetic innovations and structural insights. Continued exploration of this chemotype is expected to yield novel therapeutic candidates addressing unmet medical needs.